![molecular formula C12H15NS B2693599 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine CAS No. 1396633-50-3](/img/structure/B2693599.png)
1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine, also known as PTT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The precise mechanism of action of 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine is not fully understood, but it is believed to act as a modulator of the dopamine and serotonin receptors in the brain. This modulation can lead to changes in neurotransmitter release and synaptic plasticity, which may have therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine can induce changes in dopamine and serotonin levels in the brain, which may have therapeutic effects in neurological disorders. 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine has also been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine is its ease of synthesis, which makes it a readily available compound for research purposes. However, one limitation of 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine is its relatively low potency compared to other drugs that target the same receptors. This may make it less effective in certain applications and require higher doses to achieve therapeutic effects.
Future Directions
For 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine research include further investigation of its potential therapeutic applications in neurological disorders, as well as its use as a building block for the synthesis of novel materials and catalysts. Additionally, more studies are needed to fully understand the mechanism of action of 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine and its effects on neurotransmitter release and synaptic plasticity.
Synthesis Methods
1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine can be synthesized using a one-pot procedure that involves the reaction of 2-thiophenecarboxaldehyde, propargylamine, and piperidine in the presence of a catalyst. The resulting product is a yellow solid that can be purified using column chromatography.
Scientific Research Applications
1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine has been investigated as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. In materials science, 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine has been used as a building block for the synthesis of novel polymers and materials. In catalysis, 1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine has been studied as a catalyst for various chemical reactions.
properties
IUPAC Name |
1-prop-2-ynyl-4-thiophen-2-ylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NS/c1-2-7-13-8-5-11(6-9-13)12-4-3-10-14-12/h1,3-4,10-11H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNEOAXPZORSLMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1CCC(CC1)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Prop-2-yn-1-yl)-4-(thiophen-2-yl)piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.